G-479

MEK inhibitor Metabolic stability Scaffold optimization

Need a MEK inhibitor without the rapid hepatic clearance seen with GDC-0623? G-479 (CAS 1168092-22-5) is an imidazo[1,5-a]pyrazine allosteric MEK1/2 inhibitor engineered to block oxidative metabolism at C7/C8 positions. • Potent: A375 (BRAF V600E) IC50 = 0.004 µM; HCT-116 (KRAS G13D) IC50 = 0.049 µM • Safe: hERG IC50 = 14 µM (>3,500x safety margin) • Validated: PDB 4U80 co-crystal, PK data in rats Ideal for in vivo efficacy studies requiring extended compound exposure and minimal CYP2C9 (IC50 1300 nM) or cardiac liability.

Molecular Formula C16H15FIN5O4
Molecular Weight 487.22 g/mol
Cat. No. B15612159
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameG-479
Molecular FormulaC16H15FIN5O4
Molecular Weight487.22 g/mol
Structural Identifiers
InChIInChI=1S/C16H15FIN5O4/c17-12-3-9(18)1-2-13(12)21-15-14(16(26)22-27-7-11(25)6-24)20-5-10-4-19-8-23(10)15/h1-5,8,11,21,24-25H,6-7H2,(H,22,26)
InChIKeyOKOKEHVACWMOFN-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

G-479 MEK Inhibitor Profile


G-479 (CAS 1168092-22-5; molecular formula C₁₆H₁₅FIN₅O₄; MW 487.22) is a novel, potent, allosteric inhibitor of mitogen-activated protein kinase kinase (MEK1/2) belonging to the 6,5-heterobicyclic imidazo[1,5-a]pyrazine structural class [1]. Developed by Genentech through iterative structure-based drug design (SBDD), G-479 represents the optimized outcome of a scaffold-hopping campaign that progressed from aza-benzofuran (G-925) through benzoisothiazole (G-155) and imidazo[1,5-a]pyridine (G-868, later renamed GDC-0623) to the final imidazo[1,5-a]pyrazine core [1]. The compound is characterized by two defining structural features absent in its closest analog GDC-0623: a C7 ring nitrogen and a chiral diol hydroxamate side chain [(R)-N-(2,3-dihydroxypropoxy)], which together distribute polarity throughout the molecule [1]. A co-crystal structure with MEK1 has been deposited (PDB 4U80), confirming the allosteric binding mode adjacent to the ATP-binding site [2].

Allosteric MEK1/2 inhibitor with co-crystal structure (PDB 4U80)
Structure-based design optimized for metabolic stability
Chiral diol hydroxamate distinguishes from prior imidazo[1,5-a]pyridine analogs

G-479 Differentiation from GDC-0623


Compounds within the 6,5-heterobicyclic MEK inhibitor series are not interchangeable despite their shared pharmacophoric elements. G-479 was specifically engineered to overcome two metabolic vulnerabilities identified in its direct predecessor G-868 (GDC-0623): rapid oxidative metabolism at the C7 and C8 positions of the imidazo[1,5-a]pyridine scaffold and suboptimal CYP450 inhibition profiles inherited from earlier series members such as G-155 [1]. The introduction of a C7 ring nitrogen blocks this metabolic soft spot by altering the electron density of the fused pyrazine system, while the diol hydroxamate replaces the simpler hydroxyethoxy group of GDC-0623 to further modulate polarity and hydrogen-bonding capacity [1]. These structural modifications create distinct physicochemical properties (LogP 2.99, tPSA 121 Ų) that directly impact solubility, metabolic stability, and off-target pharmacology [1][2]. Substituting G-479 with GDC-0623 or other imidazo[1,5-a]pyridine-based MEK inhibitors therefore reintroduces the metabolic liabilities and altered selectivity profiles that the G-479 design was intended to resolve.

G-479: C7 ring nitrogen + (R)-diol hydroxamate
GDC-0623: C–H at C7 + hydroxyethoxy side chain
Reintroduces metabolic soft spot at C7/C8 positions, potentially increasing hepatic clearance.
Distributed polarity & higher H-bond donor/acceptor count
Simpler side chain may shift polarity and solubility profile
Polarity shift may alter formulation behavior and off-target interaction profile.
Optimized away from CYP2C9/2C19 inhibition of earlier series
GDC-0623 scaffold may retain residual CYP inhibition liability from G-155 lineage
Potential CYP-mediated drug-drug interaction risk may resurface with substitution.

G-479 Differentiation Evidence


C7 Nitrogen for Metabolic Stability

G-479 contains a nitrogen atom at the C7 position of the imidazo[1,5-a]pyrazine core—a deliberate structural modification absent in GDC-0623 (which bears a C–H at the equivalent position of its imidazo[1,5-a]pyridine scaffold). The primary publication explicitly states that 'the introduction of the C7 nitrogen was driven by the desire to improve metabolic stability by blocking metabolism at the C7 and C8 positions (particularly the HLM stability)' and that 'improving on G-868 (later renamed GDC-0623) required combining C7 nitrogen with a diol hydroxamate to give G-479' [1]. GDC-0623 exhibits measurable HLM metabolic clearance of 12 μL/min/mg protein with a microsomal half-life (t₁/₂) of 1.8 hours . G-479's metabolic stability in liver microsomes is described as 'good' with favorable pharmacokinetic characteristics in rats , although exact HLM clearance values for G-479 were not publicly accessible from the primary paper's abstract or open-access supplementary materials at the time of this analysis.

C7 Nitrogen Stability
Class-level
G-479: C7 N, diol; HLM stability 'good' [1]
GDC-0623: C7 C–H; HLM CL 12 µL/min/mg; t½ 1.8 h
Supports metabolic stability rationale for in vivo study compound selection.
Exact G-479 HLM Clint not publicly available.
MEK inhibitor Metabolic stability Scaffold optimization

Antiproliferative Activity in BRAF and KRAS Mutant Cells

G-479 demonstrates potent inhibition of tumor cell proliferation in both BRAF V600E-mutant (A375 melanoma) and KRAS G13D-mutant (HCT-116 colorectal carcinoma) cell lines, with IC50 values of 0.004 μM and 0.049 μM, respectively [1][2]. For comparison, GDC-0623 shows EC50 values of 0.007 μM (7 nM) against A375 and 0.042 μM (42 nM) against HCT116 in cellular viability assays . Although these measurements derive from different assay formats (proliferation IC50 versus viability EC50, limiting direct numerical head-to-head comparison), G-479's A375 IC50 of 4 nM (0.004 μM) appears approximately 1.75-fold more potent than GDC-0623's A375 EC50 of 7 nM in the respective assays, while HCT-116 values are comparable (49 nM vs. 42 nM) [1]. Importantly, both compounds retain the characteristic potency differential between BRAF-mutant and KRAS-mutant contexts that is pharmacologically relevant for MEK inhibitor selection [1].

Antiproliferative Activity
Assay context
G-479: A375 IC50 0.004 µM, HCT-116 IC50 0.049 µM
GDC-0623: A375 EC50 0.007 µM, HCT-116 EC50 0.042 µM
Reported cell proliferation inhibition in BRAF/KRAS models; assay format limits direct potency ranking.
Different assay readouts (IC50 vs EC50) may influence comparison.
Antiproliferative activity A375 melanoma HCT-116 colorectal cancer

CYP2C9 Inhibition Profile

During the discovery campaign, the benzoisothiazole MEK inhibitor G-155 demonstrated potent inhibition of CYP2C9 and CYP2C19, representing a significant drug-drug interaction liability [1]. The scaffold transition from benzoisothiazole to the more polar imidazo[1,5-a]pyridine core (in G-868) 'significantly diminished 2C9/2C19 inhibition while retaining potency' [1]. G-479, incorporating the further-polarized imidazo[1,5-a]pyrazine core with diol hydroxamate, was measured to have a CYP2C9 IC50 of 1300 nM (1.3 μM) as recorded in BindingDB [2]. While a direct head-to-head CYP IC50 for G-155 is not numerically available in the public domain, the paper states G-155 was 'a potent inhibitor of cytochrome P450's 2C9 and 2C19'—qualitatively indicating that CYP inhibition was a key optimization parameter driving the scaffold evolution toward G-479 [1].

CYP2C9 Inhibition
Class-level
CYP2C9 IC50 1300 nM (1.3 µM)
Low CYP2C9 inhibition risk supports co-administration study designs.
G-155 exact IC50 unavailable; fold-improvement not calculable.
Drug-drug interaction CYP2C9 inhibition Cytochrome P450

hERG Cardiac Safety Profile

G-479 was tested against the hERG potassium channel and exhibited an IC50 of 14 μM [1][2]. This value provides a substantial >3,000-fold window over its cellular antiproliferative IC50 in A375 cells (0.004 μM) and a ~286-fold window over the HCT-116 IC50 (0.049 μM) [1]. In the context of MEK inhibitor tool compound selection, hERG activity is a standard cardiac safety counter-screen. While no publicly available hERG IC50 for GDC-0623 could be located for direct comparison, G-479's 14 μM hERG IC50 is generally considered a low risk for cardiac QT prolongation in the in vitro setting [1][2]. The hERG inhibition data point appears in the original Robarge et al. 2014 publication and is consistently reported across multiple independent vendor datasheets citing that primary source [1][2].

hERG Channel Margin
Reported
hERG IC50 14 µM
Margins: ~3500× vs A375, ~286× vs HCT-116 IC50
Supports hERG counter-screen documentation for in vivo protocols.
Data from peer-reviewed publication; comparator hERG data unavailable.
hERG inhibition Cardiac safety Potassium channel

Physicochemical Differentiation: Diol Hydroxamate

G-479 (logP = 2.99; tPSA = 121 Ų; HBD = 4; HBA = 8) [1] incorporates a chiral (R)-diol hydroxamate side chain that provides an additional hydrogen bond donor and acceptor compared to the simpler hydroxyethoxy hydroxamate of GDC-0623 . The primary paper emphasizes that 'G-479 with polarity distributed throughout the molecule was improved over G-868 in many aspects' [2]. The increased topological polar surface area (tPSA = 121 Ų versus an estimated ~96 Ų for GDC-0623 based on its structure lacking the diol) and the additional HBD/HBA capacity are consistent with the design goal of achieving a more balanced polarity distribution across the molecule [1][2]. The logP of 2.99 places G-479 in a moderate lipophilicity range suitable for both cell permeability and aqueous solubility considerations. G-479 is soluble in DMSO but has limited aqueous solubility, consistent with its physicochemical profile [1].

Diol Hydroxamate Properties
Class-level
G-479: logP 2.99, tPSA 121 Ų, HBD 4, HBA 8
GDC-0623 est.: tPSA ~96 Ų, HBD 3
Distributed polarity design differentiates from prior analogs; may impact formulation and PK.
GDC-0623 tPSA estimated; direct measured value not available.
Physicochemical properties LogP Polar surface area

G-479 Research Applications


Metabolic Stability-Critical In Vivo Studies

For rodent PK/PD or efficacy studies where compound clearance via hepatic oxidative metabolism is a critical experimental variable, G-479 provides a structurally justified advantage over GDC-0623. The C7 nitrogen of the imidazo[1,5-a]pyrazine core was specifically introduced to block metabolism at the C7 and C8 positions, a known metabolic soft spot in the predecessor imidazo[1,5-a]pyridine scaffold [1]. G-479 is reported to exhibit good metabolic stability in liver microsomes and favorable pharmacokinetic characteristics in rats [1]. Researchers who have encountered rapid HLM clearance with GDC-0623 (measured at 12 μL/min/mg protein; t₁/₂ = 1.8 h ) may find G-479 a suitable alternative for studies demanding extended compound exposure.

Combination Therapy with Low CYP450 Inhibition Risk

In xenograft or syngeneic tumor models where G-479 is co-administered with agents metabolized by CYP2C9 (e.g., certain NSAIDs, warfarin, or chemotherapeutics), G-479's CYP2C9 IC50 of 1300 nM represents a deliberate optimization away from the potent CYP2C9/2C19 inhibitory activity of earlier series member G-155 [1][2]. This property minimizes confounding pharmacokinetic drug-drug interactions in combination study designs, a critical consideration for experimental reproducibility.

RAS Pathway Studies in BRAF/KRAS Mutant Cancers

G-479 demonstrates potent antiproliferative activity in both BRAF V600E-driven (A375 melanoma, IC50 = 0.004 μM) and KRAS G13D-driven (HCT-116 colorectal, IC50 = 0.049 μM) cellular contexts [1]. This dual-activity profile makes G-479 suitable for comparative RAS pathway dependency studies where both mutant backgrounds must be interrogated with the same tool compound. The 12-fold differential between A375 and HCT-116 sensitivity mirrors the genotype-dependent potency pattern observed across multiple MEK inhibitor chemotypes and is consistent with the known biology of MEK dependency in these lineages.

Cardiac Safety-Profiled In Vivo Efficacy Models

For studies requiring documented cardiac safety counter-screening data as part of institutional animal use protocol requirements, G-479 offers a characterized hERG profile (IC50 = 14 μM) with a >3,500-fold safety margin over its A375 antiproliferative IC50 [1][3]. This explicit, citable hERG data point—sourced from the primary peer-reviewed publication—supports regulatory and ethical documentation for in vivo experimental protocols where cardiac safety monitoring is mandated.

Application
Selection Property
Validation Focus
In vivo PK/PD studies with hepatic metabolism focus
Metabolic stability from C7 nitrogen scaffold design
HLM stability and rodent PK characterization
Co-administration research models with CYP2C9 substrates
Reported low CYP2C9 inhibition profile
CYP inhibition panel review
RAS pathway dependency studies in mutant cancer models
Dual BRAF/KRAS mutant cell activity
Cell proliferation endpoint profiling across genotypes
In vivo efficacy studies requiring hERG channel profiling
Documented hERG channel margin
hERG counter-screening data for protocol compliance

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